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Compound of Interest

Compound Name: 1,2,3,4-Tetrahydro-1-naphthol

Cat. No.: B051079

An In-depth Technical Guide to 1,2,3,4-
Tetrahydro-1-naphthol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical, chemical, and biological
properties of 1,2,3,4-Tetrahydro-1-naphthol (also known as a-Tetralol). It includes key
guantitative data, experimental protocols, and visualizations to support its application in
research and development.

Core Physical and Chemical Properties

1,2,3,4-Tetrahydro-1-naphthol is a bicyclic alcohol consisting of a tetralin framework with a
hydroxyl group.[1] It is a versatile chiral building block and intermediate in organic synthesis.[2]
The compound exists as a racemic mixture and as individual (R)- and (S)-enantiomers, each
with distinct properties.

Table 1: Physical and Chemical Properties of 1,2,3,4-Tetrahydro-1-naphthol
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Property

Racemic (CAS:

(R)-(-)-Enantiomer

(S)-(+)-Enantiomer

529-33-9) (CAS: 23357-45-1)
Molecular Formula C10H120[3][4] C10H120[5] C10H120]2]
Molecular Weight 148.20 g/mol [4][6] 148.21 g/mol [5] 148.20 g/mol
White to off-white
solid or clear ] ]
] White or off-white -
Appearance colourless to slightly ) Not specified
) o crystalline powder.[5]
brown viscous liquid.
[31[7]

Melting Point 28-32 °C[7][8] 38-42 °C[5] Not specified
- ) 102-104 °C at 2 N
Boiling Point 140 °C at 17 mmHg[5] Not specified

mmHg[7][9]

) 1.09 g/mL at 25 °C[7] -
Density ] 1.09 g/mL at 25 °C Not specified
Refractive Index - -

1.564[8][9] Not specified Not specified
(n20/D)
Insoluble in water[3];
. Soluble in methanol N N
Solubility . Not specified Not specified
and other organic
solvents.[1][10]
14.33+0.20 N N
pKa ) Not specified Not specified
(Predicted)[3]
_ >110 °C (>230 °F)[8] 113 °C (235.4 °F) - N
Flash Point Not specified
[11] closed cup
) ] ) [0]¥7/D -32° (c =2.51in N
Optical Rotation Not applicable Not specified
chloroform)
Sealed in dry, Room
Storage Temperature[3] or Store at 2-8 °C[5] Not specified

Store at 2-8°C.[10]
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Spectral Data

Spectral analysis is crucial for the identification and characterization of 1,2,3,4-Tetrahydro-1-
naphthol. Key spectral data are summarized below.

Table 2: Spectral Data for 1,2,3,4-Tetrahydro-1-naphthol (CAS: 529-33-9)

Technique Key Peaks / Shifts (ppm)

0 ~7.4 (m, 1H), ~7.2-7.0 (m, 3H), ~4.7 (t, 1H,
1H NMR (CDCIs) CH-OH), ~2.8 (m, 2H, Ar-CH2), ~2.1-1.7 (m, 4H,
-CH2-CH2-).[12]

Major fragments (m/z) reported at 130, 120.[13]

Mass Spec. (GC-MS
pec. ( ) [14] The molecular ion peak is at m/z 148.[6]

Characteristic peaks for O-H stretching (broad),
IR Spectroscopy C-H stretching (aromatic and aliphatic), and

C=C stretching (aromatic).[13]

Raman Spectroscopy Data available and cataloged.[13]

Synthesis and Experimental Protocols

1,2,3,4-Tetrahydro-1-naphthol is primarily synthesized via the hydrogenation of naphthol
derivatives.

A. Synthesis by Hydrogenation of 1-Naphthol

A common industrial method involves the catalytic hydrogenation of 1-naphthol. This process
can yield a mixture of products, including 1-tetralone and 1,2,3,4-tetrahydro-1-naphthol.[15]

e Protocol:
o Reactants: 1-naphthol is dissolved in a suitable solvent.

o Catalyst: Raney nickel is added to the reaction vessel.[15]
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o Reaction Conditions: The mixture is subjected to a hydrogen atmosphere at a pressure of
3.0-5.0 MPa and a temperature of 170-250 °C.[15] The reaction is typically run for 7-20
hours.[15]

o Product Mixture: The reaction yields a mixture containing 1-tetralone and 1,2,3,4-
tetrahydro-1-naphthol.

o Purification: The desired product, 1,2,3,4-tetrahydro-1-naphthol, is separated from the
mixture through post-treatment processes such as distillation or chromatography. The
patent also describes using an alkali wash to remove unreacted 1-naphthol.[15]

Synthesis Workflow of 1,2,3,4-Tetrahydro-1-naphthol

Reactants & Catalyst

1-Naphthol Hydrogen (H2) Raney Nickel Catalyst
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Click to download full resolution via product page

Synthesis of 1,2,3,4-Tetrahydro-1-naphthol.

B. Synthesis of Chiral Enantiomers

Chiral versions can be prepared via asymmetric synthesis routes. For example, the (R)-(-)-
enantiomer can be synthesized from 1,2-dihydronaphthalene through a two-stage process
involving hydroboration and subsequent oxidation.[16]

Applications in Research and Drug Development
1,2,3,4-Tetrahydro-1-naphthol is a valuable compound with several key applications.
o Pharmaceutical Intermediate: It serves as a building block in the synthesis of various

pharmaceutical compounds, including analgesics and anti-inflammatory drugs.[2][3] It is also
known as an impurity in the synthesis of Sertraline.[1]

o Chiral Probe for Enzyme Studies: The enantiomers of 1,2,3,4-tetrahydro-1-naphthol are
used to investigate enzyme-substrate interactions. Specifically, they have been employed to
study the sulfuryl acceptor binding site of the aryl sulfotransferase IV (AST IV) enzyme.[7][9]

o (R)-(-)-1,2,3,4-tetrahydro-1-naphthol acts as a substrate for AST IV.[9]

o (S)-(+)-1,2,3,4-tetrahydro-1-naphthol acts as a competitive inhibitor of the same enzyme.

[°]

o Metabolite Studies: It is the major urinary metabolite of tetralin, making it relevant in
toxicology and metabolic studies.[7][9]
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Enantiomer Interaction with Aryl Sulfotransferase 1V
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Interaction of enantiomers with AST IV enzyme.

Safety and Handling

According to GHS classifications, 1,2,3,4-Tetrahydro-1-naphthol is considered harmful if
swallowed and causes serious eye irritation.[13] The (R)-enantiomer is also classified as
causing skin and potential respiratory irritation.[17]

o Hazard Codes: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes
serious eye irritation), H335 (May cause respiratory irritation).[13]

o Precautionary Measures: Standard laboratory personal protective equipment (PPE),
including gloves and safety glasses, should be used. Handling should occur in a well-
ventilated area.
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This guide provides a foundational understanding of 1,2,3,4-Tetrahydro-1-naphthol for its
effective and safe use in scientific applications. For further details, consulting the cited literature
is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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